62-50-0

Ethyl methanesulfonate

In Stock

• CAS RN:
• 62-50-0

• Formula:
• C3H8O3S

• InChI:
• InChI=1S/C3H8O3S/c1-3-6-7(2,4)5/h3H2,1-2H3

• InChIKey:
• PLUBXMRUUVWRLT-UHFFFAOYSA-N

• Ethyl Methanesulfonate is a sulfonoxyalkane with carcinogenic and teratogenic properties. Ethyl methanesulfonate ethylates DNA, thereby damaging DNA and leading to genetic mutations, single-stranded breaks in DNA, and chromosomal aberrations. Ethyl methanesulfonate may be used experimentally in biomedical research. (NCI04)
  Ethyl methanesulfonate is a clear colorless liquid. Denser than water. (NTP, 1992)
  Ethyl methanesulfonate is a methanesulfonate ester resulting from the formal condensation of methanesulfonic acid with ethanol. It has a role as an alkylating agent, an antineoplastic agent, a carcinogenic agent, a genotoxin, a mutagen and a teratogenic agent.

Heptafluorobutyramide

In Stock

• CAS RN:
• 662-50-0

• Formula:
• C4H2F7NO

• InChI:
• InChI=1S/C4H2F7NO/c5-2(6,1(12)13)3(7,8)4(9,10)11/h(H2,12,13)

• InChIKey:
• FOBJABJCODOMEO-UHFFFAOYSA-N

• Heptafluorobutyramide is a useful research compound. Its molecular formula is C4H2F7NO and its molecular weight is 213.05 g/mol. The purity is usually 95%.

1-Ethyl-3-(4-methylphenyl)urea

Usually In Stock

• CAS RN:
• 84662-50-0

• Formula:
• C10H14N2O

• InChI:
• InChI=1S/C10H14N2O/c1-3-11-10(13)12-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H2,11,12,13)

• InChIKey:
• OOVXVHYLNJAOKN-UHFFFAOYSA-N

• 1-Ethyl-3-(4-methylphenyl)urea is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.23 g/mol. The purity is usually 95%.

6-(benzyloxy)-3-methyl-1H-indole

In Stock

• CAS RN:
• 92962-50-0

• Formula:
• C16H15NO

• InChI:
• InChI=1S/C16H15NO/c1-12-10-17-16-9-14(7-8-15(12)16)18-11-13-5-3-2-4-6-13/h2-10,17H,11H2,1H3

• InChIKey:
• ZIMDFNSSSFQCJX-UHFFFAOYSA-N

• 6-(benzyloxy)-3-methyl-1H-indole is a useful research compound. Its molecular formula is C16H15NO and its molecular weight is 237.302. The purity is usually 95%.

N-[6-hydroxy-1-(2-methoxyethyl)-2-oxo-6-(trifluoromethyl)-1,2,5,6-tetrahydropyridin-3-yl]benzamide

Usually In Stock

• CAS RN:
• 733762-50-0

• Formula:
• C16H17F3N2O4

• InChI:
• InChI=1S/C16H17F3N2O4/c1-25-10-9-21-14(23)12(7-8-15(21,24)16(17,18)19)20-13(22)11-5-3-2-4-6-11/h2-7,24H,8-10H2,1H3,(H,20,22)

• InChIKey:
• ATEYFMUHWYAADM-UHFFFAOYSA-N

• N-[6-hydroxy-1-(2-methoxyethyl)-2-oxo-6-(trifluoromethyl)-1,2,5,6-tetrahydropyridin-3-yl]benzamide is a useful research compound. Its molecular formula is C16H17F3N2O4 and its molecular weight is 358.317. The purity is usually 95%.

methyl 4-[(E)-2-cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]benzoate

In Stock

• CAS RN:
• 877962-50-0

• Formula:
• C19H13F3N2O3

• InChI:
• InChI=1S/C19H13F3N2O3/c1-27-18(26)13-8-6-12(7-9-13)10-14(11-23)17(25)24-16-5-3-2-4-15(16)19(20,21)22/h2-10H,1H3,(H,24,25)/b14-10+

• InChIKey:
• RVJDWWRDXARAAR-UHFFFAOYSA-N

• Methyl 4-[(E)-2-cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]benzoate is a useful research compound. Its molecular formula is C19H13F3N2O3 and its molecular weight is 374.319. The purity is usually 95%.

4-Methyl-6-(2-methylphenyl)-2-propyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893962-50-0

• Formula:
• C18H21N5O2

• InChI:
• InChI=1S/C18H21N5O2/c1-4-9-23-16(24)14-15(20(3)18(23)25)19-17-21(10-11-22(14)17)13-8-6-5-7-12(13)2/h5-8H,4,9-11H2,1-3H3

• InChIKey:
• QADXNPGFCMEAFK-UHFFFAOYSA-N

• 4-Methyl-6-(2-methylphenyl)-2-propyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.399. The purity is usually 95%.

3-(3-Chlorophenyl)-4'-thiomethylpropiophenone

In Stock

• CAS RN:
• 898762-50-0

• Formula:
• C16H15ClOS

• InChI:
• InChI=1S/C16H15ClOS/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-4,6-9,11H,5,10H2,1H3

• InChIKey:
• SZNZIQNVOAFILW-UHFFFAOYSA-N

• 3-(3-Chlorophenyl)-4'-thiomethylpropiophenone is a useful research compound. Its molecular formula is C16H15ClOS and its molecular weight is 290.8 g/mol. The purity is usually 95%.

2-Chloro-N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)amino]sulfonyl}phenyl)propanamide

In Stock

• CAS RN:
• 1365962-50-0

• Formula:
• C12H13ClN4O3S2

• InChI:
• InChI=1S/C12H13ClN4O3S2/c1-7(13)11(18)14-9-3-5-10(6-4-9)22(19,20)17-12-16-15-8(2)21-12/h3-7H,1-2H3,(H,14,18)(H,16,17)

• InChIKey:
• DQFTWSKVVJDSSE-UHFFFAOYSA-N

• 2-Chloro-N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)amino]sulfonyl}phenyl)propanamide is a useful research compound. Its molecular formula is C12H13ClN4O3S2 and its molecular weight is 360.8 g/mol. The purity is usually 95%.